Cas no 52250-76-7 (Propane, 1-bromo-2-(2-bromoethoxy)-)
52250-76-7 structure
Product Name:Propane, 1-bromo-2-(2-bromoethoxy)-
CAS No:52250-76-7
MF:C5H10Br2O
MW:245.94030046463
CID:360092
PubChem ID:4083837
Update Time:2025-04-19
Propane, 1-bromo-2-(2-bromoethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1-bromo-2-(2-bromoethoxy)-
- 1-bromo-2-(2-bromoethoxy)propane
- 52250-76-7
- AKOS024355563
- SCHEMBL21114495
- DTXSID10399134
-
- Inchi： 1S/C5H10Br2O/c1-5(4-7)8-3-2-6/h5H,2-4H2,1H3
- InChI Key： GMBJMUXHZUREOG-UHFFFAOYSA-N
- SMILES： BrCC(C)OCCBr
Computed Properties
- Exact Mass: 243.9098
- Monoisotopic Mass: 243.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 49.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Propane, 1-bromo-2-(2-bromoethoxy)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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